Cas no 23384-00-1 (1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide)

• Product Name: 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide
• CAS No: 23384-00-1
• MF: C₇H₅F₄NO₂S
• MW: 243.178714513779
• MDL: MFCD02689905
• CID: 3916731
• PubChem ID: 2317189
• Update Time: 2025-06-15

1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, 1,1,1-trifluoro-N-(4-fluorophenyl)-
• 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide
• DTXSID50879041
• IMGVTOLHEJJHLI-UHFFFAOYSA-N
• SCHEMBL7527132
• P-FLUORO CF3-METHANESULFONANILIDE
• 23384-00-1
• Z56755431
• DTXCID501017059
• AKOS030694963

• MDL： MFCD02689905
• Inchi： 1S/C7H5F4NO2S/c8-5-1-3-6(4-2-5)12-15(13,14)7(9,10)11/h1-4,12H
• InChI Key： IMGVTOLHEJJHLI-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(NC1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 242.99771222Da
• Monoisotopic Mass: 242.99771222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide

Introduction to 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide (CAS No. 23384-00-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide (CAS No. 23384-00-1) represents a fascinating class of fluorinated sulfonamides that have garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique structural features, characterized by the presence of multiple fluorine atoms and a sulfonamide functional group, endow it with distinct physicochemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

Fluorinated sulfonamides have long been recognized for their potential in medicinal chemistry due to their ability to modulate enzyme activity, interact with biological targets, and enhance drug-like properties such as metabolic stability and lipophilicity. The introduction of fluorine atoms into the molecular structure can significantly influence the electronic distribution, hydrogen bonding capabilities, and overall binding affinity of a compound to its biological target. In the case of 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide, the trifluoromethyl group and the 4-fluorophenyl moiety contribute to its unique reactivity and selectivity, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel scaffolds with potential therapeutic applications. The structural motif of 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide has been leveraged in several studies to develop inhibitors targeting various biological pathways. For instance, fluorinated sulfonamides have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The electron-withdrawing nature of the trifluoromethyl group enhances the potency of these compounds by improving their binding interactions with key residues in the enzyme active site.

One particularly noteworthy application of this compound is its use as a key intermediate in the synthesis of small-molecule inhibitors that modulate protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, making them attractive targets for therapeutic intervention. The sulfonamide moiety in 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide serves as an effective linker that can be further functionalized to create high-affinity binders for specific PPIs. Such inhibitors have emerged as a promising strategy for treating complex diseases like Alzheimer's disease and certain types of cancer.

The incorporation of fluorine atoms into pharmaceutical candidates is not without precedent; indeed, many FDA-approved drugs contain fluorine atoms that contribute to their efficacy and safety profiles. For example, fluoroquinolones are well-known for their broad-spectrum antibacterial activity due to the presence of fluorine substituents that enhance their binding affinity to bacterial DNA gyrase. Similarly, 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide may exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation when incorporated into drug candidates.

In addition to its applications in drug discovery, this compound has also been explored as a building block for materials science applications. Fluorinated sulfonamides can be used to develop advanced polymers with tailored thermal stability and chemical resistance properties. These materials are particularly useful in harsh environments where traditional polymers may degrade rapidly.

The synthesis of 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes for fluorinated sulfonamides using transition-metal-catalyzed reactions and flow chemistry techniques. These advancements have not only reduced production costs but also minimized waste generation.

From a regulatory perspective, compounds like 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide must undergo rigorous testing to ensure their safety and efficacy before they can be commercialized as pharmaceuticals or materials. Regulatory agencies such as the FDA and EMA have established comprehensive guidelines for the evaluation of fluorinated compounds due to their unique toxicological profiles. These guidelines emphasize the importance of assessing potential effects on organ systems such as the liver and kidneys.

The future prospects for 1,1,1-trifluoro-N-(4-fluorophenyl)methanesulfonamide are promising given its versatility as a scaffold for drug discovery and materials science applications. Ongoing research is focused on expanding its utility by exploring new synthetic routes and developing novel derivatives with enhanced bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments.